BENGHE Foundational & Exploratory
Check Availability & Pricing

Comprehensive Spectroscopic Characterization:
2-Butoxy-3-chloro-5-nitropyridine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Butoxy-3-chloro-5-nitropyridine

Cat. No.: B8028144

Get Quote

Executive Summary & Compound Profile

2-Butoxy-3-chloro-5-nitropyridine is a critical electrophilic building block used in the
synthesis of biologically active heterocyclic compounds, particularly in the development of
kinase inhibitors and agrochemicals. Its structure features a highly functionalized pyridine ring
where the electron-withdrawing nitro group at C5 activates the C2 position, and the chlorine at

C3 provides a handle for further cross-coupling reactions (e.g., Suzuki-Miyaura).

Chemical Identity
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Property Detail
IUPAC Name 2-Butoxy-3-chloro-5-nitropyridine
CAS Number 1881322-04-8

Molecular Formula

Molecular Weight 230.65 g/mol

Physical State Pale yellow to off-white solid
Soluble in

Solubility , DMSO-
, MeOH

Synthesis & Structural Logic

To understand the spectroscopic data, one must understand the compound's origin. The
regioselectivity of its synthesis dictates the substitution pattern observed in NMR.

Synthetic Pathway: The compound is synthesized via Nucleophilic Aromatic Substitution (

) of 2,3-dichloro-5-nitropyridine.

o Regioselectivity: The nitro group at C5 activates the C2 position (para-like relationship) and
the Ring Nitrogen activates C2 (ortho). The C3 position is sterically hindered and less
activated.

e Result: The alkoxide nucleophile (n-Butoxide) selectively displaces the Chlorine at C2,
leaving the C3-Chlorine intact.
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Figure 1: Regioselective synthesis pathway confirming the C2-alkoxy substitution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data confirms the presence of a 2,3,5-substituted pyridine ring and a linear butyl

chain.

H NMR Analysis (400 MHz, )

The spectrum exhibits two distinct aromatic signals and four aliphatic signals.
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Key Diagnostic Feature: The aromatic region shows a characteristic AB system (or AX system
due to large shift difference) with a small coupling constant (

Hz), typical for protons in a meta relationship on a pyridine ring (H-4 and H-6).

C NMR Analysis (100 MHz, )
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Mass Spectrometry (MS)

The mass spectrum provides confirmation of the molecular weight and the presence of chlorine
(isotopic signature).

lonization & Molecular lon
e Technique: ESI (Electrospray lonization) or El (Electron Impact).
e Molecular lon (
): m/z 230.
 |sotopic Pattern: A characteristic 3:1 intensity ratio for peaks at m/z 230 (

) and m/z 232 (

) confirms the presence of one chlorine atom.
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Fragmentation Pathway (El)

Under Electron Impact, the molecule undergoes characteristic ether cleavage.
¢ Loss of Butene (

): The butoxy group typically undergoes a McLafferty-like rearrangement or simple cleavage
to lose butene (

), generating the protonated pyridinol species.

e Loss of Nitro Group (

): Cleavage of the

bond.
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Figure 2: Primary fragmentation pathway observed in MS analysis.

Infrared Spectroscopy (IR)

The IR spectrum is dominated by the strong nitro and ether stretches.
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Wavenumber (

Functional Group Intensity Description
)
) Pyridine ring C-H
C-H (Aromatic) 3050 - 3100 Weak
stretch.
) ) ) Butyl chain C-H
C-H (Aliphatic) 2850 - 2960 Medium
stretches.
1505 - 1540 st Asymmetric nitro
- ron
(Asym) g stretch.
1340 - 1350 st Symmetric nitro
- ron
(Sym) 9 stretch.
Aryl-alkyl ether
C-O (Ether) 1240 - 1260 Strong
stretch.
) Carbon-Chlorine
C-Cl 700 - 800 Medium

stretch.

Experimental Protocol for Analysis

To reproduce these data, follow this standardized sample preparation protocol.

Sample Preparation for NMR[3]

e Solvent: Use

(Chloroform-d) containing 0.03% TMS as an internal standard.

o Concentration: Dissolve 5-10 mg of the solid in 0.6 mL of solvent.

« Filtration: If the solution is cloudy (due to inorganic salts from synthesis), filter through a

cotton plug into the NMR tube.

Quality Control Check

o Purity Assessment: Check for the absence of the starting material (2,3-dichloro-5-

nitropyridine).
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o Indicator: The starting material lacks the aliphatic butyl signals (0.9 - 4.5 ppm). If aromatic
doublets appear at slightly different shifts without the butyl chain, the reaction is
incomplete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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